1,2-Dimethyl-2-(3-methylbutyl)cyclopentan-1-ol

• Molecular Formula: C12H24O
• Molecular Weight: 184.32 g/mol
• SMILES: CC(C)CCC1(CCCC1(C)O)C
• InChI: InChI=1S/C12H24O/c1-10(2)6-9-11(3)7-5-8-12(11,4)13/h10,13H,5-9H2,1-4H3
• InChIKey: XQJMDMDFMSCAMS-UHFFFAOYSA-N

1,2-Dimethyl-2-(3-methylbutyl)cyclopentan-1-ol – Structural Identity and Core Physicochemical Profile for Procurement Screening

1,2-Dimethyl-2-(3-methylbutyl)cyclopentan-1-ol (CAS 1934415-33-4) is a tertiary cyclopentanol derivative belonging to the class of C12-branched alkyl cyclopentanols used as fragrance ingredients . Its molecular formula is C12H24O, with a molecular weight of 184.32 g/mol and a predicted XLogP3 of 3.5, indicating moderate lipophilicity that influences both substantivity and solvent partitioning in fragrance formulations . The compound features a fully substituted C1 center bearing a hydroxyl and a methyl group, plus a C2 center carrying a second methyl and a 3-methylbutyl (isopentyl) chain, creating a sterically congested environment that distinguishes it from simpler mono-substituted or linear-chain cyclopentanols .

Scaffold Branched C12 cyclopentanol fragrance ingredient, distinct from linear or mono-substituted analogs

Alcohol Tertiary hydroxyl at C1 with steric congestion influences esterification and controlled release

Lipophilicity Predicted lipophilic range supports fragrance substantivity on skin, fabric, and hair

Why 1,2-Dimethyl-2-(3-methylbutyl)cyclopentan-1-ol Cannot Be Replaced by Other C12 Cyclopentanols in Fragrance Development

Substituting 1,2-Dimethyl-2-(3-methylbutyl)cyclopentan-1-ol with a seemingly similar C12H24O cyclopentanol—such as 1-ethyl-2-(3-methylbutyl)cyclopentan-1-ol or 1-methyl-2-(3-methylbutyl)cyclopentan-1-ol—is not straightforward because the position and size of the alkyl substituent at C1 directly govern the molecule's steric shielding of the hydroxyl group, its hydrogen-bonding capacity, and its conformational flexibility [1]. The target compound's geminal dimethyl motif at C2, combined with a tertiary hydroxyl at C1, creates a distinct steric and electronic signature that affects both its volatility (predicted boiling point) and its interaction with olfactory receptors; even a change from methyl to ethyl at C1 alters the molecular volume and the three-dimensional presentation of the alcohol function, potentially shifting the odor character and tenacity in ways that cannot be compensated by simple reformulation [1]. The evidence below quantifies where these differences become measurable.

⚠ C1 methyl → ethyl switch alters steric shielding and hydrogen-bond presentation, potentially shifting odor character and tenacity

⚠ Gem‑dimethyl plus branched isopentyl motif creates a compact spheroidal shape; volatility profile may not match linear‑chain C12 cyclopentanols

⚠ Identical H‑bond donor/acceptor counts force differentiation by steric and lipophilic topology, not polarity

• [1] European Patent EP2902468B1. Method of using cyclopentanol compounds as fragrance materials. Filed 2014-12-02. Available at: https://patents.google.com/patent/EP2902468B1/en (Accessed 2026-05-12). View Source

Quantitative Differentiation Evidence for 1,2-Dimethyl-2-(3-methylbutyl)cyclopentan-1-ol vs. Closest Analogs

Elevated Lipophilicity (XLogP3) Compared to Parent Cyclopentanol Drives Superior Fragrance Substantivity

The predicted XLogP3 of 1,2-Dimethyl-2-(3-methylbutyl)cyclopentan-1-ol is 3.5, representing a dramatic increase over the parent cyclopentanol (predicted XLogP3 ≈ 0.8) . This ~2.7 log unit difference indicates substantially greater partitioning into lipophilic media, which is directly correlated with prolonged substantivity on skin, fabric, and hair in fragrance applications [1]. While no directly measured logP data for the C1-ethyl analog (1-ethyl-2-(3-methylbutyl)cyclopentan-1-ol) are available, the additional methylene unit in the ethyl substituent would be expected to increase lipophilicity by approximately 0.5 log units relative to the methyl-substituted target, potentially shifting the volatilization profile and altering the time–intensity curve of the fragrance.

Lipophilicity Δ

Class-level inference

XLogP3 3.5 vs. cyclopentanol ~0.8
Δ +2.7

Supports substantivity screening for fragrance longevity

No experimental logP; predicted values only

Evidence Dimension	Predicted partition coefficient (XLogP3) as a substantivity indicator
Target Compound Data	XLogP3 = 3.5
Comparator Or Baseline	Cyclopentanol: predicted XLogP3 ≈ 0.8; 1-ethyl-2-(3-methylbutyl)cyclopentan-1-ol: no experimental or predicted value located
Quantified Difference	Δ XLogP3 ≈ +2.7 vs. parent cyclopentanol
Conditions	Predicted by computational method (XLogP3 algorithm); no experimental logP values available for target or C1-ethyl analog.

Why This Matters

Higher lipophilicity translates into longer-lasting fragrance performance in consumer products, a key procurement criterion when selecting among cyclopentanol-based odorants for leave-on applications.

• [1] European Patent EP2902468B1. Method of using cyclopentanol compounds as fragrance materials. Filed 2014-12-02. Available at: https://patents.google.com/patent/EP2902468B1/en (Accessed 2026-05-12). View Source

Steric Bulk at the Hydroxyl Centre Differentiates Reactivity and Esterification Selectivity from Linear or Less-Substituted Analogs

The target compound presents a tertiary hydroxyl group flanked by a geminal methyl on C1 and a branched 3-methylbutyl chain on C2, generating significant steric crowding around the alcohol function . This is reflected in its computed exact mass (184.182715 Da) and heavy atom count (13), which are identical to the C1-ethyl analog 1-ethyl-2-(3-methylbutyl)cyclopentan-1-ol, yet the substitution pattern at C1 differs: methyl (target) vs. ethyl (comparator) [1]. In the patent literature, 1-methyl-2-(3-methylbutyl)cyclopentan-1-ol and 1-ethyl-2-(3-methylbutyl)cyclopentan-1-ol are treated as distinct fragrance entities, implying that the C1 substituent size materially affects the perceived odor character, although no quantitative odor descriptors are provided [1]. The steric congestion around the hydroxyl group is expected to slow esterification kinetics relative to less hindered primary or secondary cyclopentanols, which can be advantageous when controlled release of the volatile alcohol is desired.

Steric profile

Class-level inference

Tertiary alcohol; two adjacent quaternary carbons

Slower esterification may support controlled release design

No quantitative steric parameters available

Evidence Dimension	Steric hindrance about the hydroxyl group (qualitative)
Target Compound Data	Tertiary alcohol; two adjacent quaternary/substituted carbons; heavy atom count = 13
Comparator Or Baseline	1-Ethyl-2-(3-methylbutyl)cyclopentan-1-ol (also tertiary, heavy atom count = 13); 1-methyl-2-(3-methylbutyl)cyclopentan-1-ol (secondary alcohol at C1, less sterically hindered)
Quantified Difference	No quantitative steric parameters (e.g., Taft Es or Charton ν) available; differentiation is inferred from structural topology.
Conditions	Structural comparison based on SMILES and InChI data from vendor datasheet and patent examples.

Why This Matters

For procurement decisions involving downstream synthetic modification (e.g., ester prodrugs or fragrance precursors), the steric environment dictates reaction selectivity and the rate of hydrolysis-based release, directly impacting formulation design.

• [1] European Patent EP2902468B1. Method of using cyclopentanol compounds as fragrance materials. Filed 2014-12-02. Available at: https://patents.google.com/patent/EP2902468B1/en (Accessed 2026-05-12). View Source

Predicted Boiling Point Window Suggests Volatility Differentiation from Shorter-Chain Cyclopentanols, Enabling Fragrance Pyramid Positioning

While experimental boiling point data for the target compound are absent from public databases, predicted values from multiple computational models cluster in the range of 242–253 °C at 760 mmHg . For comparison, the parent cyclopentanol boils at 140–141 °C , placing the target compound approximately 100 °C higher. This large difference confirms that the target compound resides firmly in the base-note to mid-note volatility range of a fragrance pyramid, whereas cyclopentanol itself is a top-note material. The closely related C1-ethyl analog (CAS 1465004-85-6) shares an identical molecular weight and formula (C12H24O) and is predicted to have a similar boiling point, meaning volatility alone does not strongly differentiate these two analogs; instead, odor character and substantivity are the likely discriminators.

Boiling point range

Model context

Predicted ~242–253 °C at 760 mmHg

Positions compound as mid‑to‑base‑note volatile

No experimental bp; computational estimates

Evidence Dimension	Predicted boiling point as a volatility and fragrance-tenacity indicator
Target Compound Data	Predicted boiling point ~242–253 °C at 760 mmHg (multiple predicted values)
Comparator Or Baseline	Cyclopentanol (CAS 96-41-3): experimental boiling point 140–141 °C; 1-Ethyl-2-(3-methylbutyl)cyclopentan-1-ol: no experimentally confirmed boiling point, formula weight identical to target.
Quantified Difference	ΔTb ≈ +100 °C vs. cyclopentanol; negligible predicted difference vs. C1-ethyl analog.
Conditions	Predicted boiling points from computational property models; experimental values for cyclopentanol from authoritative databases.

Why This Matters

Knowing the volatility class is essential for fragrance formulators selecting between cyclopentanol ingredients to achieve specific evaporation profiles; the target compound's mid-to-base-note positioning fills a different role than the top-note parent cyclopentanol.

Hydrogen-Bond Donor/Acceptor Count Identical to Closest Analogs, Pointing to Substituent Topology—Not Polarity—as the Principal Differentiator

The target compound has exactly one hydrogen-bond donor and one hydrogen-bond acceptor (the hydroxyl group), identical to 1-ethyl-2-(3-methylbutyl)cyclopentan-1-ol and 1-methyl-2-(3-methylbutyl)cyclopentan-1-ol [1]. This equivalence means that differences in solubility, skin penetration, and receptor binding among these analogs cannot be ascribed to the polar H-bond pharmacophore but must originate from the three-dimensional shape, steric occupancy, and hydrophobic surface area contributed by the substituents. The target compound's geminal dimethyl plus branched isopentyl arrangement generates a more compact, spheroidal molecular shape compared to the ethyl analog's slightly more linear C1 extension, which could influence the fit into olfactory receptor binding pockets, although no receptor-binding data exist to confirm this hypothesis.

H‑bond profile

Context-dependent

Donor=1, Acceptor=1 (identical to closest C1‑ethyl analog)

Differentiation originates from shape and lipophilicity, not polarity

No receptor‑binding data to confirm shape effect

Evidence Dimension	Hydrogen-bond donor and acceptor counts
Target Compound Data	Donor = 1, Acceptor = 1
Comparator Or Baseline	1-Ethyl-2-(3-methylbutyl)cyclopentan-1-ol: Donor = 1, Acceptor = 1; 1-Methyl-2-(3-methylbutyl)cyclopentan-1-ol: Donor = 1, Acceptor = 1
Quantified Difference	Zero difference in H-bond pharmacophore counts; differentiation relies on shape and lipophilicity.
Conditions	Counts derived from molecular structure; no experimental H-bond parameter measurements.

Why This Matters

For medicinal chemistry or fragrance QSAR programs, the identical H-bond profile forces selection to be driven by steric and lipophilic descriptors, making accurate 3D-structure input essential for computational modeling.

• [1] PubChemLite. Cyclopentanol, 1-ethyl-2-(3-methylbutyl)- (InChIKey SFKWXVLCKLVKFE-UHFFFAOYSA-N). Molecular formula: C12H24O. Available at: https://pubchemlite.lcsb.uni.lu (Accessed 2026-05-12). View Source

High-Value Application Scenarios for 1,2-Dimethyl-2-(3-methylbutyl)cyclopentan-1-ol Based on Quantitative Evidence

Mid-to-Base-Note Fragrance Ingredient for Long-Lasting Consumer Products

The predicted boiling point of ~242–253 °C positions 1,2-Dimethyl-2-(3-methylbutyl)cyclopentan-1-ol in the mid-to-base-note segment of a fragrance pyramid, making it suitable for laundry detergents, fabric softeners, and leave-on personal care products where prolonged odor perception is desired . Its XLogP3 of 3.5 confers high substantivity on lipophilic substrates, outperforming the parent cyclopentanol (XLogP3 ~0.8) in longevity . Patent class EP2902468B1 explicitly claims cyclopentanols of this structural family for such applications [1].

Sterically Shielded Alcohol for Controlled-Release Fragrance Precursors

The tertiary, sterically hindered nature of the hydroxyl group makes this compound a candidate for the synthesis of ester or carbonate pro-fragrances that hydrolyze slowly on contact with skin moisture, releasing the volatile alcohol over an extended period . In contrast, less hindered cyclopentanols such as 1-methyl-2-(3-methylbutyl)cyclopentan-1-ol would form esters that hydrolyze more rapidly, reducing the duration of fragrance release. No quantitative hydrolysis half-life data are available for this compound, but the structural inference is supported by the well-established correlation between steric hindrance at the alcohol center and ester hydrolysis rates.

Computational QSAR Modeling and Olfactory Receptor Docking Studies

Because the target compound shares identical H-bond donor/acceptor counts with its closest C1-ethyl analog [2], it serves as an excellent probe molecule for teasing apart the contributions of steric bulk and lipophilicity to olfactory receptor activation. The compact spheroidal shape imparted by the gem-dimethyl group, in contrast to the slightly elongated ethyl-substituted analog, provides a pair of compounds that can be used in molecular docking or machine learning odor-prediction models to isolate shape-driven effects .

Synthetic Intermediate for Novel Musk or Woody Odorants

The cyclopentane ring carrying two methyl groups and a branched isopentyl chain constitutes a scaffold that appears in several modern musk and woody-amber odorant patents [1]. The target compound's specific substitution pattern—1,2-dimethyl-2-isopentyl—is a positional isomer of other C12 cyclopentanols claimed in the literature, and its procurement enables exploration of structure-odor relationships that cannot be accessed with the more common 1-ethyl or 1-methyl-2-pentyl variants.

Application

Selection Property

Validation Focus

Mid‑to‑base‑note fragrance research

Lipophilic substantivity profile

Volatility‑substantivity correlation in target matrix

Controlled‑release precursor synthesis

Steric hindrance at the tertiary alcohol

Ester hydrolysis rate vs. less‑hindered analogs

QSAR / olfactory docking studies

Identical H‑bond pharmacophore

Shape and lipophilicity descriptors in computational models

Musk / woody‑amber scaffold exploration

1,2‑dimethyl‑2‑isopentyl topology

Structure‑odor relationships vs. common 1‑ethyl variants

• [1] European Patent EP2902468B1. Method of using cyclopentanol compounds as fragrance materials. Filed 2014-12-02. Available at: https://patents.google.com/patent/EP2902468B1/en (Accessed 2026-05-12). View Source
• [2] PubChemLite. Cyclopentanol, 1-ethyl-2-(3-methylbutyl)- (InChIKey SFKWXVLCKLVKFE-UHFFFAOYSA-N). Molecular formula: C12H24O. Available at: https://pubchemlite.lcsb.uni.lu (Accessed 2026-05-12). View Source